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For Researchers, Scientists, and Drug Development Professionals

Introduction
Isoamyl p-methoxycinnamate, also known by its INCI name as Amiloxate, is a widely utilized

organic compound primarily serving as a UVB filter in sunscreen and other cosmetic

formulations.[1][2] Its efficacy in absorbing ultraviolet radiation, particularly in the UVB range

(290-320 nm) with a peak absorbance at 310 nm, makes it a critical ingredient for protecting

the skin from sun damage.[1][3] This technical guide provides a comprehensive overview of the

core physicochemical properties of isoamyl p-methoxycinnamate, complete with experimental

protocols and data presented for easy reference by researchers, scientists, and professionals

in drug development.

Chemical Identity and Structure
Isoamyl p-methoxycinnamate is the ester formed from p-methoxycinnamic acid and isoamyl

alcohol.[4] Its chemical structure is fundamental to its function as a UV absorber.

Caption: Chemical structure of isoamyl p-methoxycinnamate.
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A summary of the key physicochemical properties of isoamyl p-methoxycinnamate is presented

in the tables below. These properties are crucial for formulation development, stability testing,

and regulatory submissions.

General and Physical Properties
Property Value Reference(s)

Chemical Name
3-methylbutyl 3-(4-

methoxyphenyl)prop-2-enoate
[5]

Synonyms
Amiloxate, Isopentyl p-

methoxycinnamate
[2][5]

CAS Number 71617-10-2 [5]

Molecular Formula C₁₅H₂₀O₃ [5]

Molecular Weight 248.32 g/mol [5]

Appearance Colorless to pale yellow liquid [6]

Melting Point < -30 °C [7]

Boiling Point 170 °C [7]

Density 1.04 g/cm³ [6]

Solubility and Spectroscopic Data
Property Value Reference(s)

Solubility
Insoluble in water; Soluble in

organic solvents
[7]

UV Absorption Range 290-320 nm (UVB) [3]

Peak Absorbance (λmax) 310 nm [3]

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of isoamyl p-

methoxycinnamate are provided below. These protocols are based on standard laboratory
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practices and can be adapted for specific research needs.

Determination of Melting Point (Capillary Method)
This protocol describes the determination of the melting point of a substance that is solid at

room temperature. For isoamyl p-methoxycinnamate, which is a liquid, this method would be

applicable for determining its freezing point by cooling the sample.
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Melting Point Determination Workflow

Sample Preparation

Measurement

Data Recording

Obtain a small, representative sample.

If solid, finely powder the sample.

Pack the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in a melting point apparatus (e.g., MelTemp).

Heat the sample at a controlled rate (e.g., 1-2 °C/min).

Observe the sample through the magnifying lens.

Record the temperature at which the first drop of liquid appears (onset of melting).

Record the temperature at which the last solid crystal melts (completion of melting).

The recorded range is the melting point range.
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GC Purity Analysis Workflow

Sample Preparation

GC Analysis

Data Analysis

Accurately weigh the isoamyl p-methoxycinnamate sample.

Dissolve the sample in a suitable volatile solvent (e.g., methanol, dichloromethane).

Filter the solution if any particulate matter is present.

Inject a small volume (e.g., 1 µL) of the prepared sample into the GC.

The sample is vaporized and carried by an inert gas through the column.

Components are separated based on their boiling points and interaction with the stationary phase.

The separated components are detected by the FID.

A chromatogram is generated, showing peaks for each component.

Calculate the area of each peak.

The percent purity is calculated as the area of the main peak divided by the total area of all peaks, multiplied by 100.
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Synthesis Workflow of Isoamyl p-Methoxycinnamate

Reaction

Work-up

Purification

Dissolve p-methoxycinnamic acid, a coupling agent (e.g., MNBA), and a catalyst (e.g., DMAP) in an anhydrous solvent (e.g., dichloromethane).

Add isoamyl alcohol to the reaction mixture.

Stir the reaction at room temperature for a specified duration.

Quench the reaction (e.g., with water or a mild acid/base).

Extract the product into an organic solvent.

Wash the organic layer to remove impurities.

Dry the organic layer over an anhydrous salt (e.g., Na₂SO₄).

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography.

Elute with a suitable solvent system (e.g., ethyl acetate/hexane).

Collect and combine the fractions containing the pure product.

Evaporate the solvent to obtain pure isoamyl p-methoxycinnamate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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